Cas no 941910-34-5 (N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941910-34-5
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6321747
• PubChem ID: 16836935
• Update Time: 2025-06-09

N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• F2267-0144
• 941910-34-5
• N-(3,5-dimethylphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• N-(3,5-dimethylphenyl)-2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]acetamide
• AKOS024633930
• N-(3,5-dimethylphenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• Inchi： 1S/C22H28N2O3S/c1-16-7-9-21(10-8-16)28(26,27)24-11-5-4-6-20(24)15-22(25)23-19-13-17(2)12-18(3)14-19/h7-10,12-14,20H,4-6,11,15H2,1-3H3,(H,23,25)
• InChI Key： LWSIJFVQPJQBCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CC(NC1C=C(C)C=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide

N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941910-34-5): An Overview

N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941910-34-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring, a benzene sulfonamide moiety, and a substituted phenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmacological studies.

The chemical structure of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide consists of a central piperidine ring attached to an acetamide group. The acetamide group is further substituted with a 3,5-dimethylphenyl moiety, which imparts additional hydrophobicity and aromatic character to the molecule. Additionally, the piperidine ring is functionalized with a 4-methylbenzenesulfonyl group, which adds polarity and enhances the compound's solubility in aqueous environments. This combination of structural features makes N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide an attractive target for drug design and development.

Recent research has focused on the pharmacological properties of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide, particularly its potential as an anti-inflammatory agent and neuroprotective compound. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways that regulate cell survival and death.

The synthesis of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide involves several steps, including the formation of the piperidine ring, the introduction of the acetamide group, and the substitution with the 3,5-dimethylphenyl and 4-methylbenzenesulfonyl moieties. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of 2-aminoacetic acid with a suitable piperidine derivative followed by functionalization with the desired substituents.

The biological activity of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively inhibit the activity of key enzymes involved in inflammation and neurodegeneration. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation. In vivo studies have further confirmed these findings by demonstrating that administration of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide can reduce inflammation in animal models of arthritis and protect neurons from damage in models of neurodegenerative diseases.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide. Ongoing studies are focused on elucidating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its safety profile in preclinical models. These studies will provide valuable insights into the potential clinical applications of this compound.

In conclusion, N-(3,5-dimethylphenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941910-34-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to be a focus of interest in the scientific community.